Cas no 5057-96-5 (D-Dimethyl tartrate)

• Product Name: D-Dimethyl tartrate
• CAS No: 5057-96-5
• MF: C₆H₁₀O₆
• MW: 178.140002727509
• CID: 45504
• Update Time: 2025-11-02

D-Dimethyl tartrate Chemical and Physical Properties

Names and Identifiers

• D-Dimethyl tartrate
• DIMETHYL D-TARTRATE
• Butanedioic acid, 2,3-dihydroxy-, dimethyl ester, (R*,S*)-
• DIMETHYL (2S,3S)-2,3-DIHYDROXYBUTANEDIOATE
• D-(-)-Tartaric acid dimethyl ester
• (-)-Dimethyl D-tartrate
• (− )-Dimethyl D-tartrate
• C14-Sphingosine
• D-erythro-C14-sphingosine
• dimethyl meso-tartrate
• meso-dimethyl tartrate
• meso-tartaric acid
• Mesoweinsaeure-dimethylester
• Tetradephing-4-enine
• Meso-tartaric acid dimethyl ester

• MDL： MFCD00008445
• Inchi： 1S/C6H10O6/c1-11-5(9)3(7)4(8)6(10)12-2/h3-4,7-8H,1-2H3
• InChI Key： PVRATXCXJDHJJN-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C(=O)OC)O

Computed Properties

• Exact Mass: 206.07900

Experimental Properties

• Density: 1.3253 (rough estimate)
• Melting Point: 57-60 °C (dec.)(lit.)
• Boiling Point: 158 °C0.2 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.5860 (estimate)
• PSA: 93.06000
• LogP: -1.16560

D-Dimethyl tartrate Security Information

• WGK Germany：3
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on D-Dimethyl tartrate

Recent Advances in the Application of D-Dimethyl Tartrate (CAS 5057-96-5) in Chemical Biology and Pharmaceutical Research

D-Dimethyl tartrate (CAS 5057-96-5) is a chiral compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, known for its role as a chiral auxiliary and building block, has been utilized in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in asymmetric synthesis, drug development, and as a precursor for novel therapeutic agents. This research brief aims to provide an overview of the latest advancements related to D-Dimethyl tartrate, focusing on its chemical properties, synthetic applications, and emerging roles in drug discovery.

One of the most notable developments in the use of D-Dimethyl tartrate is its application in the synthesis of chiral ligands and catalysts. Researchers have demonstrated its efficacy in facilitating enantioselective reactions, which are crucial for the production of optically pure pharmaceuticals. For instance, a 2023 study published in the Journal of Organic Chemistry detailed the use of D-Dimethyl tartrate-derived ligands in asymmetric hydrogenation reactions, achieving high enantiomeric excess (ee) values for several drug intermediates. This advancement underscores the compound's potential to streamline the synthesis of complex chiral molecules, thereby reducing costs and improving efficiency in pharmaceutical manufacturing.

In addition to its role in asymmetric synthesis, D-Dimethyl tartrate has been investigated for its utility in drug delivery systems. A recent study in the European Journal of Pharmaceutical Sciences explored the incorporation of D-Dimethyl tartrate into polymeric nanoparticles, demonstrating enhanced stability and controlled release profiles for encapsulated drugs. The study reported that the tartrate moiety improved the biocompatibility of the nanoparticles, making them suitable for targeted drug delivery applications. These findings suggest that D-Dimethyl tartrate could play a pivotal role in the development of next-generation drug delivery platforms, particularly for therapies requiring precise spatial and temporal control.

Furthermore, D-Dimethyl tartrate has shown promise in the field of medicinal chemistry, where it serves as a scaffold for the design of novel bioactive compounds. A 2022 publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of D-Dimethyl tartrate-based inhibitors targeting a specific enzyme implicated in inflammatory diseases. The inhibitors exhibited potent activity and selectivity, highlighting the compound's potential as a starting point for the development of new anti-inflammatory drugs. This research aligns with the growing interest in leveraging chiral building blocks to discover therapeutics with improved efficacy and reduced side effects.

Despite these advancements, challenges remain in the large-scale production and application of D-Dimethyl tartrate. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to fully realize its potential in industrial settings. Recent efforts have focused on developing greener synthetic routes and optimizing reaction conditions to enhance yield and reduce waste. For example, a 2023 study in Green Chemistry reported a solvent-free enzymatic synthesis of D-Dimethyl tartrate, offering a more sustainable alternative to traditional chemical methods. Such innovations are critical for ensuring the compound's viability in commercial applications.

In conclusion, D-Dimethyl tartrate (CAS 5057-96-5) continues to be a valuable tool in chemical biology and pharmaceutical research, with recent studies highlighting its diverse applications in asymmetric synthesis, drug delivery, and medicinal chemistry. As researchers uncover new ways to harness its chiral properties and improve its synthetic accessibility, the compound is poised to make significant contributions to the development of advanced therapeutics and drug delivery systems. Future research should focus on addressing the remaining challenges to fully exploit its potential in the pharmaceutical industry.